3-Methanesulfonyl-benzoic acid ethyl ester, 97%
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Description
Mechanism of Action
Target of Action
It’s known that organoboron compounds, which this compound can be classified under, are often used in suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling, the reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Organoboron compounds are known to be involved in a variety of transformations including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .
Pharmacokinetics
It’s worth noting that organoboron compounds, including boronic esters, are generally stable and readily prepared, making them valuable building blocks in organic synthesis .
Result of Action
Organoboron compounds are known to be valuable in chemical transformations, where the valuable boron moiety remains in the product .
Action Environment
It’s known that organoboron compounds, including boronic esters, are generally stable and environmentally benign .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-Methanesulfonyl-benzoic acid ethyl ester are not well-documented in the literature. It can be inferred from its structure that it may participate in various biochemical reactions. For instance, the methanesulfonyl group could potentially act as a leaving group in nucleophilic substitution reactions . The benzoic acid moiety could interact with various enzymes and proteins, possibly through hydrogen bonding or other non-covalent interactions .
Molecular Mechanism
Based on its structure, it could potentially act as a substrate or inhibitor for certain enzymes, or it could bind to specific receptors or other proteins, thereby influencing their function .
Properties
IUPAC Name |
ethyl 3-methylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-3-14-10(11)8-5-4-6-9(7-8)15(2,12)13/h4-7H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCBPURUOABFDDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801346162 |
Source
|
Record name | Ethyl 3-(methylsulfonyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801346162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83112-38-3 |
Source
|
Record name | Ethyl 3-(methylsulfonyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801346162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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